Cas no 99719-37-6 (3-Hydroxy-5-methoxy (1H)indazole)

• Product Name: 3-Hydroxy-5-methoxy (1H)indazole
• CAS No: 99719-37-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 803310
• PubChem ID: 10997377
• Update Time: 2025-11-02

3-Hydroxy-5-methoxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1H-indazol-3-ol
• 3H-Indazol-3-one, 1,2-dihydro-5-methoxy-
• 3-Hydroxy-5-methoxy (1H)indazole
• 3-HYDROXY-5-METHOXYINDAZOLE
• 5-methoxy-1,2-dihydro-indazol-3-one
• 5-methoxy-1H-indazole-3-ol
• DTXSID20451196
• 99719-37-6
• F87609
• FT-0601848
• 1,2-DIHYDRO-5-METHOXY-3H-INDAZOL-3-ONE
• AB60845
• AKOS006285925
• SCHEMBL8446838
• 3-Hydroxy-5-methoxy-1H-indazole
• 5-methoxy-1,2-dihydroindazol-3-one
• JVIODNHCPBUTPK-UHFFFAOYSA-N
• 3-Hydroxy-5-methoxy(1H)indazole
• DB-006460

• Inchi： 1S/C8H8N2O2/c1-12-5-2-3-7-6(4-5)8(11)10-9-7/h2-4H,1H3,(H2,9,10,11)
• InChI Key： JVIODNHCPBUTPK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(NN2)=O)C=1

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 259.205°C at 760 mmHg
• Flash Point: 110.564°C
• Refractive Index: 1.565
• PSA: 58.14000
• LogP: 1.27710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Hydroxy-5-methoxy (1H)indazole

Exploring the Versatile Applications and Properties of 3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6)

3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6) is a fascinating heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its unique indazole core structure, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in 3-Hydroxy-5-methoxy (1H)indazole derivatives for their potential in drug development and other innovative applications.

The molecular structure of 3-Hydroxy-5-methoxy (1H)indazole features a hydroxyl group at the 3-position and a methoxy group at the 5-position of the indazole ring. This specific substitution pattern contributes to its distinct reactivity and biological activity. The compound's CAS number 99719-37-6 is a crucial identifier for researchers looking to explore its properties further. Recent studies have highlighted the potential of 3-Hydroxy-5-methoxy (1H)indazole-based compounds in addressing some of today's most pressing healthcare challenges.

In the pharmaceutical industry, 3-Hydroxy-5-methoxy (1H)indazole serves as a valuable building block for the synthesis of various bioactive molecules. Its structural features make it particularly interesting for the development of targeted therapies and small molecule drugs. The compound's ability to interact with specific biological targets has led to investigations into its potential applications in areas such as neurodegenerative disease research and anti-inflammatory drug development, topics that are currently trending in scientific communities.

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Future research directions for 3-Hydroxy-5-methoxy (1H)indazole (CAS 99719-37-6) may explore its potential in emerging fields such as bioconjugation chemistry and theragnostic applications. These areas align with current scientific trends and frequently searched topics in chemical research databases. The compound's modifiable structure makes it an excellent candidate for developing targeted delivery systems and multifunctional agents.

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In conclusion, 3-Hydroxy-5-methoxy (1H)indazole (CAS No. 99719-37-6) represents a versatile and valuable compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with ongoing research into its applications, ensure that this indazole derivative will remain an important subject of study in the coming years. As scientific understanding of its properties deepens and new applications emerge, 3-Hydroxy-5-methoxy (1H)indazole-based technologies may contribute to solving some of the most challenging problems in healthcare, materials science, and beyond.